Cas no 156136-68-4 (2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl-)
156136-68-4 structure
Product Name:2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl-
CAS No:156136-68-4
MF:C10H11NS
MW:177.266041040421
CID:107272
PubChem ID:10080933
Update Time:2025-04-18
2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl-
- 2H-Indole-2-thione, 1,3-dihydro-1,7-dimethyl-
- 1,7-Dimethylindoline-2-thione
- 156136-68-4
- SCHEMBL8999234
- 1,7-dimethyl-3H-indole-2-thione
-
- Inchi: 1S/C10H11NS/c1-7-4-3-5-8-6-9(12)11(2)10(7)8/h3-5H,6H2,1-2H3
- InChI Key: XLMJIVRCRGDYHT-UHFFFAOYSA-N
- SMILES: S=C1CC2C=CC=C(C)C=2N1C
Computed Properties
- Exact Mass: 177.06133
- Monoisotopic Mass: 177.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 3.24
2H-Indole-2-thione,1,3-dihydro-1,7-dimethyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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